Cas no 944283-12-9 (Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH)

• Product Name: Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH
• CAS No: 944283-12-9
• MF: C₃₁H₄₀N₂O₉
• MW: 584.657309532166
• MDL: MFCD10001362
• CID: 4672541
• PubChem ID: 16664720
• Update Time: 2025-07-02

Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH Chemical and Physical Properties

Names and Identifiers

• Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH
• Boc-Ser[Fmoc-Thr(tBu)]-OH
• Boc-Ser[Thr(tBu)-Fmoc]-OH
• Boc-Ser[Fmoc-L-Thr(tBu)]-OH
• Boc-L-Ser[Fmoc-Thr(tBu)]-OH
• 1-(1,1-Dimethylethyl) (3S,S)-3-carboxy-7-[(1R)-1-(1,1-dimethylethoxy)ethyl]-11-(9H-fluoren-9-yl)-6,9-dioxo-5,10-dioxa-2,8-diazaundecanoate (ACI)
• (2S)-3-[(2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2-methylpropan-2-yl)oxy]butanoyl]oxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• 5,10-Dioxa-2,8-diazaundecanoicacid,3-carboxy-7-[(1R)-1-(1,1-dimethylethoxy)ethyl]-11-(9H-fluoren-9-yl)-6,9-dioxo-,1-(1,1-dimethylethyl)ester,(3S,S)-
• (2S)-3-{[(2S,3R)-3-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]oxy}-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• Boc-Ser(Fmoc-Thr(tBu))-OH
• F73966
• AS-84401
• 944283-12-9
• (S)-3-(((2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(tert-butoxy)butanoyl)oxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
• AKOS030213093

• MDL： MFCD10001362
• Inchi： 1S/C31H40N2O9/c1-18(41-30(2,3)4)25(27(36)39-17-24(26(34)35)32-29(38)42-31(5,6)7)33-28(37)40-16-23-21-14-10-8-12-19(21)20-13-9-11-15-22(20)23/h8-15,18,23-25H,16-17H2,1-7H3,(H,32,38)(H,33,37)(H,34,35)/t18-,24+,25+/m1/s1
• InChI Key： MTVNKKGJONCZQB-YWWLGCSWSA-N
• SMILES： O(C(C)(C)C)[C@H](C)[C@@H](C(=O)OC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 584.27338086g/mol
• Monoisotopic Mass: 584.27338086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150
• XLogP3: 4.6

Additional information on Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH

Professional Introduction to Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH (CAS No. 944283-12-9)

Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH is a highly specialized peptidomimetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of peptide-based therapeutics and diagnostic agents. The presence of both Boc (tert-butoxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl) protective groups, along with the specific amino acid sequence involving L-Ser (serine) and L-Thr(tBu) (threonine with a tert-butoxycarbonyl group), makes it an invaluable intermediate in solid-phase peptide synthesis (SPPS).

The compound's molecular structure is meticulously designed to facilitate efficient coupling reactions while maintaining the stability and integrity of the peptide backbone. This is particularly crucial in the development of complex biologics, where even minor structural deviations can significantly impact the biological activity and pharmacokinetic properties of the final product. The use of Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH in synthetic protocols allows researchers to achieve high yields and purity levels, which are essential for both preclinical studies and clinical trials.

In recent years, there has been a surge in research focused on peptidomimetics as novel therapeutic agents. These compounds often exhibit improved pharmacological profiles compared to traditional peptides, including enhanced bioavailability, reduced immunogenicity, and prolonged half-life. The structural features of Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH make it an excellent candidate for designing peptidomimetics that can target specific biological pathways with high affinity and selectivity. For instance, studies have shown that derivatives of this compound can effectively modulate enzyme activity and receptor binding, making them promising candidates for treating a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders.

The incorporation of the Fmoc group at the N-terminal position of the serine residue provides a convenient handle for initiating peptide synthesis on resin supports. This is a standard practice in SPPS, where each amino acid addition is followed by deprotection steps to reveal the next reactive site. The presence of the Boc group on the threonine residue ensures that the carboxyl terminus remains protected until the final deprotection step, preventing unwanted side reactions that could compromise the integrity of the peptide sequence.

Advances in synthetic methodologies have further enhanced the utility of compounds like Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH. Modern solid-phase synthesis techniques now allow for automated and scalable production of complex peptides, reducing human error and increasing reproducibility. Additionally, novel protecting groups have been developed that offer improved stability under various reaction conditions, further expanding the synthetic possibilities for peptidomimetics.

The applications of Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH extend beyond basic research into therapeutic development. This compound serves as a valuable tool for studying protein-protein interactions and enzyme mechanisms. By designing peptidomimetics based on this scaffold, researchers can gain insights into the structural features that govern binding affinity and specificity. Such knowledge is crucial for developing inhibitors or agonists with tailored pharmacological properties.

In conclusion, Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH represents a significant advancement in peptidomimetic chemistry. Its unique structural features make it an indispensable tool for synthetic chemists working in pharmaceuticals and biotechnology. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like Boc-L-Ser[Fmoc-L-Thr(tBu)]-OH will undoubtedly play a central role in shaping the future of drug discovery and development.